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Compound of Interest

4-(Dimethoxymethyl)-N-
Compound Name:
methylpyrimidin-2-amine

Cat. No.: B071783

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and pharmaceutical development, the
strategic use of versatile synthetic intermediates is paramount to the efficient construction of
complex molecular architectures. Among these, pyrimidine derivatives hold a place of
prominence due to their prevalence in a wide array of biologically active compounds. This
technical guide focuses on 4-(Dimethoxymethyl)-N-methylpyrimidin-2-amine, a key
heterocyclic building block. Its unique combination of a reactive aminopyrimidine core and a
masked aldehyde functionality in the form of a dimethoxyacetal group makes it a valuable
precursor in multi-step synthetic campaigns, particularly in the synthesis of targeted
therapeutics. This document provides a comprehensive overview of its physicochemical
properties, a detailed proposed synthetic protocol, and its potential applications in drug
discovery.

Physicochemical Properties

A clear understanding of the physical and chemical characteristics of a synthetic intermediate is
fundamental to its effective application in research and development. The following table
summarizes the key properties of 4-(Dimethoxymethyl)-N-methylpyrimidin-2-amine and its
immediate precursor.
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4-

4-(Dimethoxymethyl)-N- . L

Property L . (Dimethoxymethyl)pyrimidi
methylpyrimidin-2-amine

n-2-amine
CAS Number 180869-38-9[1] 165807-05-6[2]
Molecular Formula CsH13N302[1] C7H11N302[2]
Molecular Weight 183.21 g/mol [1] 169.18 g/mol [2]
(Predicted) White to off-white ) )
Appearance ] (Predicted) Solid
solid
Boiling Point 270.4°C at 760 mmHg[1] Not available
- (Predicted) Soluble in (Predicted) Soluble in polar
Solubility ]
methanol, ethanol, DMSO organic solvents

Proposed Synthetic Pathway

While a direct, peer-reviewed synthesis of 4-(Dimethoxymethyl)-N-methylpyrimidin-2-amine
is not extensively documented, a plausible and efficient two-step synthetic route can be
proposed based on established methodologies for the synthesis of analogous pyrimidine
derivatives. The pathway commences with the construction of the pyrimidine core to form the
precursor, 4-(dimethoxymethyl)pyrimidin-2-amine, followed by a selective N-methylation.
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Step 2: N-Methylation

Step 1: Pyrimidine Ring Formation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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